Cas no 1610419-48-1 (Isopropyl 2-(trifluoromethyl)isonicotinate)

• Product Name: Isopropyl 2-(trifluoromethyl)isonicotinate
• CAS No: 1610419-48-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4826963
• Update Time: 2025-07-22

Isopropyl 2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-(trifluoromethyl)isonicotinate
• 4-Pyridinecarboxylic acid, 2-(trifluoromethyl)-, 1-methylethyl ester
• propan-2-yl 2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-6(2)16-9(15)7-3-4-14-8(5-7)10(11,12)13/h3-6H,1-2H3
• InChI Key： NASUJCGZBMBQAM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)C(=O)OC(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Isopropyl 2-(trifluoromethyl)isonicotinate

Isopropyl 2-(trifluoromethyl)isonicotinate (CAS No. 1610419-48-1): A Comprehensive Overview

Isopropyl 2-(trifluoromethyl)isonicotinate, with the CAS number CAS No. 1610419-48-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of carboxylate esters and has garnered considerable attention due to its unique structural and functional properties. The presence of a trifluoromethyl group in its molecular structure imparts distinct characteristics that make it a valuable candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The chemical structure of Isopropyl 2-(trifluoromethyl)isonicotinate consists of an isonicotinic acid backbone esterified with isopropyl alcohol. The trifluoromethyl group, a key feature of this compound, enhances its lipophilicity and metabolic stability, making it an attractive moiety for drug design. This modification is particularly relevant in the context of modern medicinal chemistry, where such structural features are often employed to improve pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their enhanced biological activity. The trifluoromethyl group is known to influence the electronic properties of molecules, leading to increased binding affinity and selectivity. This has been particularly observed in the development of antiviral and anticancer agents, where fluorinated analogs often exhibit superior properties compared to their non-fluorinated counterparts.

One of the most compelling aspects of Isopropyl 2-(trifluoromethyl)isonicotinate is its potential in agrochemical applications. The trifluoromethyl group contributes to the compound's resistance to metabolic degradation, which is a critical factor in the formulation of pesticides and herbicides. This stability ensures prolonged activity in the field, leading to more effective crop protection strategies. Furthermore, the ester functionality provides a versatile scaffold for further chemical modifications, allowing for the creation of novel derivatives with tailored properties.

The synthesis of Isopropyl 2-(trifluoromethyl)isonicotinate involves a series of well-established organic reactions, including esterification and trifluoromethylation. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that the compound meets the stringent requirements for industrial and research applications. These methods often involve catalytic processes that minimize byproduct formation, thereby enhancing efficiency and sustainability.

Recent studies have explored the biological activity of Isopropyl 2-(trifluoromethyl)isonicotinate in various contexts. For instance, researchers have investigated its potential as a precursor for bioactive molecules targeting specific enzymatic pathways. The trifluoromethyl group's ability to modulate electronic distributions has been exploited to enhance interactions with biological targets, leading to promising results in preclinical trials. These findings underscore the compound's significance as a building block for future pharmacological developments.

The pharmaceutical industry has shown particular interest in derivatives of Isopropyl 2-(trifluoromethyl)isonicotinate due to their potential therapeutic benefits. The structural motif isonicotinic acid is well-known for its role in various drug classes, including antibiotics and anti-inflammatory agents. By incorporating a trifluoromethyl group, researchers aim to enhance these properties while minimizing side effects. This approach aligns with current trends in drug discovery, where targeted modifications are used to optimize efficacy and safety profiles.

In addition to its pharmaceutical applications, Isopropyl 2-(trifluoromethyl)isonicotinate holds promise in materials science. The unique electronic properties imparted by the trifluoromethyl group make it an interesting candidate for developing advanced materials with specific functionalities. For example, such compounds could be used in organic electronics or as additives to improve material performance in various industrial processes.

The environmental impact of using compounds like Isopropyl 2-(trifluoromethyl)isonicotinate is also a critical consideration. Efforts are being made to develop synthetic routes that are environmentally friendly and sustainable. Green chemistry principles are being applied to minimize waste generation and reduce reliance on hazardous reagents. These initiatives not only enhance the ecological footprint but also ensure that future applications of this compound are both efficient and responsible.

In conclusion, Isopropyl 2-(trifluoromethyl)isonicotinate (CAS No. 1610419-48-1) is a multifaceted compound with significant potential across multiple domains. Its unique structural features make it an invaluable tool for researchers in agrochemicals, pharmaceuticals, and materials science. As our understanding of fluorinated compounds continues to evolve, it is likely that this compound will play an increasingly important role in shaping future scientific advancements.